Cas no 53253-50-2 (Diethyl (3-amino-2-methylpropyl)phosphonate)

• Product Name: Diethyl (3-amino-2-methylpropyl)phosphonate
• CAS No: 53253-50-2
• MF: C₈H₂₀NO₃P
• MW: 209.223063468933
• CID: 2830668
• PubChem ID: 14515818
• Update Time: 2025-04-21

Diethyl (3-amino-2-methylpropyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl (3-amino-2-methylpropyl)phosphonate
• DTXSID30561194
• 53253-50-2

• Inchi： 1S/C8H20NO3P/c1-4-11-13(10,12-5-2)7-8(3)6-9/h8H,4-7,9H2,1-3H3
• InChI Key： LJZUDDSDNBAFAT-UHFFFAOYSA-N
• SMILES： P(CC(C)CN)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 209.11808050Da
• Monoisotopic Mass: 209.11808050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 61.6Ų